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Application Note and Protocol

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the automated analysis of particles using the
Thermo Scientific™ DXR3xi Raman Imaging Microscope. The workflow is designed to enable
researchers, scientists, and drug development professionals to efficiently locate, characterize,
and identify microscopic particles with a high degree of automation, ensuring data integrity and
accelerating research. The DXR3xi, coupled with the intuitive Thermo Scientific™ OMNIC™xi
software, offers a powerful solution for applications ranging from contaminant identification in
pharmaceuticals to the characterization of microplastics and advanced materials.[1][2][3][4]

The automated particle analysis workflow streamlines the process of analyzing large numbers
of particles on a substrate, such as a filter or a microscope slide.[5][6] The system uses
advanced image analysis to automatically identify particles of interest and then collects Raman
spectra from each particle to determine its chemical identity.[7][8] This application note will
guide you through the entire process, from sample preparation to data reporting.

Experimental Protocols
Sample Preparation
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Proper sample preparation is crucial for successful automated particle analysis. The goal is to
have a well-dispersed, representative sample of particles on a Raman-inactive substrate.

e Substrate Selection: Choose a substrate with a low Raman background to avoid spectral
interference. Gold-coated slides or aluminum-coated filters are excellent choices. For visible
lasers, standard glass microscope slides can also be used, but a background spectrum of
the slide is essential.

o Particle Deposition:

o Filtration: For liquid samples, filter the sample through a suitable filter membrane (e.qg.,
polycarbonate, gold-coated). Ensure the particles are evenly distributed on the filter
surface.

o Dry Deposition: For dry powders, gently disperse the particles onto the substrate. This can
be achieved by tapping a small amount of the powder over the slide or by using a dry
powder dispenser. Avoid creating thick clumps of particles.

o Sample Mounting: Securely mount the substrate on the microscope stage. Ensure the
surface is as flat as possible. The DXR3xi's terrain mapping feature can compensate for
some surface irregularities.[2][3]

Instrument and Software Setup

e Launch OMNICxi Software: Start the OMNICxi software and ensure the DXR3xi microscope
is properly initialized.

o System Calibration: Perform automated system alignment and calibration to ensure accurate
and reproducible results. The software provides a streamlined process for this.[2][3]

o Select Objective: Choose an appropriate microscope objective. A 10x or 20x objective is
typically used for initial particle finding, while a 50x or 100x objective can be used for detailed
analysis of smaller particles.

o Laser Selection: Select the appropriate laser wavelength for your sample. Common choices
include 532 nm, 633 nm, and 785 nm. The choice of laser will depend on the sample's
fluorescence and Raman scattering cross-section.
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o Configure Particle Analysis Workflow: In the OMNICXxi software, navigate to the automated
particle analysis module.[7]

Automated Particle Finding and Targeting

o Define Analysis Area: Use the software's mosaic imaging feature to create a large-area
optical image of your sample.[9] Draw a region of interest (ROI) on the mosaic image where
you want to perform the particle analysis.

o Set Particle Detection Parameters: Adjust the particle detection settings to accurately identify
the particles of interest. Key parameters include:

o Contrast/Threshold: Defines the intensity difference between the particles and the
background.

o Size Range: Specify the minimum and maximum particle size to be analyzed.

o Shape Factors: Use parameters like aspect ratio or circularity to include or exclude
particles of specific shapes.

o Find Particles: The software will automatically scan the ROI and identify all particles that
meet the defined criteria. A particle map will be generated, showing the location of each
detected patrticle.

Automated Raman Data Acquisition

o Set Spectral Acquisition Parameters:

o Exposure Time and Number of Exposures: These parameters control the signal-to-noise
ratio of the Raman spectra. Start with a short exposure time and a small number of
exposures to minimize sample damage and acquisition time.

o Laser Power: Use the lowest laser power necessary to obtain a good quality spectrum to
avoid sample damage.

o Spectral Range: Define the desired spectral range for analysis.
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Background Subtraction: Configure the software to automatically collect a background
spectrum from the substrate and subtract it from the particle spectra.

Start Acquisition: Initiate the automated data acquisition. The DXR3xi will move to each
identified particle, autofocus, and collect a Raman spectrum.

Data Analysis and Reporting

Spectral Pre-processing: The OMNICxi software can automatically perform spectral pre-
processing steps, such as baseline correction and cosmic ray removal.

Automated Spectral Identification: The software compares the spectrum of each particle
against a spectral library (e.g., commercial libraries or a user-created library) to identify the
chemical composition.[7] The results are typically presented with a hit quality index (HQI) to
indicate the confidence of the match.

Data Visualization and Reporting: The software provides various tools to visualize the
results, including:

o Particle Maps: Color-coded maps showing the spatial distribution of different types of
particles.

o Histograms: Displaying the distribution of particle sizes, shapes, and chemical identities.
o Data Tables: Summarizing the properties of each analyzed particle.

Generate Report: Create a comprehensive report that includes the mosaic image, particle
map, data tables, and representative spectra.

Data Presentation

The quantitative data generated from the automated particle analysis workflow can be

summarized in the following tables for easy comparison and interpretation.

Table 1: Particle Size and Shape Distribution
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Longest Shortest

Particle ID Dimension Dimension Aspect Ratio Area (pm?)
(um) (um)

1 25.3 18.7 1.35 473.1

2 15.8 14.2 1.11 224.4

3 42.1 10.5 4.01 442.1

Table 2: Particle Identification and Classification

Chemical

Particle ID . Library Match (HQI) Classification
Identification

1 Polystyrene 95.2 Polymer
Titanium Dioxide

2 98.1 Pigment
(Anatase)

3 Cellulose 89.5 Excipient

Table 3: Summary of Particle Population

Chemical Identity Particle Count Percentage of Total Mean Size (um)
Polystyrene 152 45.8% 22.5
Titanium Dioxide 88 26.5% 12.3
Cellulose 56 16.9% 35.8
Unknown 36 10.8% 18.2
Total 332 100% 21.7
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Caption: Experimental workflow for automated particle analysis.
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Caption: Decision process for automated particle identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mn-lab.kz [mn-lab.kz]

2. Raman Microscopy | Raman Microscopy Instrumentation | Thermo Fisher Scientific - HK
[thermofisher.com]

e 4. Thermo Fisher Scientific Introduces the DXR3 Family of Raman Spectroscopy Products -
BioSpace [biospace.com]

e 5. raman.oxinst.com [raman.oxinst.com]
e 6. spectroscopyonline.com [spectroscopyonline.com]

e 7. Raman Spectroscopy | Raman Spectroscopy Software | Thermo Fisher Scientific - HK
[thermofisher.com]

o 8. selectscience.net [selectscience.net]
» 9. knowledgel.thermofisher.com [knowledgel.thermofisher.com]

 To cite this document: BenchChem. [Automated Particle Analysis Workflow on the Thermo
Scientific DXR3xi Raman Imaging Microscope]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15580434#automated-particle-analysis-workflow-
on-the-dxr3xi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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